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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B3430144 Get Quote

C.I. Acid Brown 75: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Acid Brown 75, a synthetic

trisazo dye. The information presented herein is intended to support research and development

activities by providing key chemical identifiers, physicochemical properties, and a detailed

synthesis protocol.

Chemical Identification and Synonyms
C.I. Acid Brown 75 is a complex organic molecule widely used in the textile and leather

industries for its dyeing properties. Accurate identification is crucial for scientific documentation

and procurement. The primary identifier is its CAS Registry Number, though several have been

associated with this dye.
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Identifier Value

Primary CAS No. 8011-86-7

Alternate CAS No. 71799-74-1, 6637-87-2

C.I. Name Acid Brown 75

C.I. Number 34905

Molecular Formula C₂₈H₁₅N₉Na₂O₁₆S₂[1][2][3]

Molecular Weight 843.58 g/mol [1][2][3][4]

IUPAC Name

4-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-

dinitrophenyl)diazenyl]-3-[(4-

nitrophenyl)diazenyl]phenyl]diazenyl]-5-

hydroxynaphthalene-2,7-disulfonic acid

A variety of synonyms for C.I. Acid Brown 75 are used in literature and commercial listings.

Awareness of these synonyms is essential to avoid ambiguity in research and reporting.

Synonym

4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid diazotized, coupled with diazotized 2-amino-4,6-

dinitrophenol, diazotized 4-nitrobenzenamine and resorcinol, sodium salts[5]

Acid Brown 116[5]

Acid Brown AFC[5]

Acid Brown EDR

Brown ERN

C.I. 34905

Physicochemical Properties
The physicochemical properties of C.I. Acid Brown 75 determine its applications and behavior

in various experimental settings.
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Property Value

Appearance Brown to dark brown powder[5]

Odor Odorless[4]

Solubility Soluble in water[1][5]

pH 7.5[4]

Stability

Stable under normal temperatures and

pressures. Conditions to avoid include

incompatible materials, excess heat, and strong

oxidants.[4]

Incompatibilities
Strong oxidizing agents, strong reducing

agents[4]

Synthesis Protocol
The manufacturing of C.I. Acid Brown 75 is a multi-step process involving sequential

diazotization and coupling reactions. The following protocol outlines the synthesis pathway.[1]

[2][3][5][6]

Raw Materials:

H acid (4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid)

p-Nitroaniline

2-Amino-4,6-dinitrophenol

Resorcinol

Procedure:

First Diazotization and Coupling: H acid is diazotized and then coupled with resorcinol.

Second Diazotization and Coupling: 2-Amino-4,6-dinitrophenol is diazotized and coupled

with the product from the first coupling.
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Third Diazotization and Coupling: p-Nitroaniline is diazotized and coupled with the product

from the second coupling to yield the final C.I. Acid Brown 75 dye.

Purification: The product is subjected to salting out, filtration, drying, and grinding to obtain

the finished product.[5][6]

Synthesis Workflow
The following diagram illustrates the logical workflow of the C.I. Acid Brown 75 synthesis

process.

H Acid Diazotization

Resorcinol

Coupling

2-Amino-4,6-
dinitrophenol

Diazotization

p-Nitroaniline Diazotization

Intermediate 1

Coupling Intermediate 2

Coupling C.I. Acid Brown 75

Click to download full resolution via product page

Caption: Synthesis workflow of C.I. Acid Brown 75.

Signaling Pathways
Information regarding the signaling pathways of C.I. Acid Brown 75 is not available in the

current scientific literature. As a synthetic dye primarily utilized in industrial applications, it has

not been a subject of investigation in the context of pharmacological or biological signaling.
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Conclusion
This technical guide provides foundational information on C.I. Acid Brown 75 for research and

development purposes. The data presented, including its chemical identifiers, physicochemical

properties, and a detailed synthesis protocol, are intended to facilitate its appropriate use and

further investigation in relevant scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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